Cas no 1341669-43-9 (3-Amino-5-bromo-2-iodo-benzoic acid)

• Product Name: 3-Amino-5-bromo-2-iodo-benzoic acid
• CAS No: 1341669-43-9
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• CID: 6838912
• PubChem ID: 63023145
• Update Time: 2025-10-29

3-Amino-5-bromo-2-iodo-benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012322172
• 3-amino-5-bromo-2-iodobenzoic acid
• 1341669-43-9
• 3-Amino-5-bromo-2-iodo-benzoic acid

• Inchi： 1S/C7H5BrINO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： MOHUAFZZHSEJFQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C(=O)O)Br)N

Computed Properties

• Exact Mass: 340.85484Da
• Monoisotopic Mass: 340.85484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-5-bromo-2-iodo-benzoic acid

Introduction to 3-Amino-5-bromo-2-iodo-benzoic acid (CAS No. 1341669-43-9)

3-Amino-5-bromo-2-iodo-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1341669-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzoic acid core substituted with amino, bromo, and iodo functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The strategic placement of halogen atoms and the presence of an amino group on a benzoic acid scaffold contribute to its reactivity and utility in constructing complex chemical structures.

The synthesis and application of 3-Amino-5-bromo-2-iodo-benzoic acid have been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, inflammation modulation, and infectious disease treatment. The benzoic acid moiety is a well-known pharmacophore in drug discovery, often contributing to binding affinity and metabolic stability. The introduction of bromine and iodine atoms at specific positions enhances the compound's versatility, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, the demand for halogenated aromatic compounds has surged due to their broad spectrum of biological activities. 3-Amino-5-bromo-2-iodo-benzoic acid stands out as a versatile building block for constructing heterocyclic scaffolds, which are prevalent in many bioactive natural products and synthetic drugs. For instance, studies have demonstrated its utility in generating substituted indoles and pyrroles, which are known for their roles in modulating immune responses and acting as antiviral agents. The amino group on this compound also facilitates further derivatization, allowing chemists to tailor the molecule's properties for specific biological targets.

The pharmaceutical industry has shown particular interest in 3-Amino-5-bromo-2-iodo-benzoic acid due to its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, making them attractive targets for therapeutic intervention. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity associated with diseases such as cancer. Preliminary studies have highlighted its efficacy in generating lead compounds that exhibit promising preclinical activity.

Another area where 3-Amino-5-bromo-2-iodo-benzoic acid has found utility is in the development of imaging agents for diagnostic purposes. The presence of bromine and iodine atoms makes it a suitable candidate for radiolabeling techniques used in positron emission tomography (PET) scans. Researchers have explored its incorporation into probes designed for detecting specific biomarkers associated with neurological disorders and tumors. The ability to precisely target these markers enhances the accuracy of diagnosis and monitoring of disease progression.

The chemical reactivity of 3-Amino-5-bromo-2-iodo-benzoic acid also makes it a valuable tool in synthetic organic chemistry. The combination of an amino group and halogen atoms allows for multiple synthetic pathways, including nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions, and oxidation processes. These reactions enable chemists to construct complex molecular architectures with high precision, which is essential for developing novel therapeutics. The compound's stability under various reaction conditions further adds to its appeal as a synthetic intermediate.

Recent advances in green chemistry have prompted researchers to investigate more sustainable methods for synthesizing 3-Amino-5-bromo-2-iodo-benzoic acid. Efforts have focused on optimizing reaction conditions to minimize waste generation while maintaining high yields. Additionally, the use of biocatalysts and solvent-free reactions has been explored as alternative approaches to traditional synthetic methods. These innovations align with the broader goal of reducing the environmental impact of pharmaceutical manufacturing processes.

The future prospects for 3-Amino-5-bromo-2-iodo-benzoic acid are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. As our understanding of biological mechanisms continues to evolve, new opportunities will arise for utilizing this compound as a key building block in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.